2-amino-4,5-difluoro-N,N-dimethylbenzamide
Overview
Description
2-Amino-4,5-difluoro-N,N-dimethylbenzamide (DFDMA) is a fluorinated benzamide derivative that has been investigated for its potential applications in various scientific fields. It is a colorless, crystalline solid with a melting point of 85–87 °C. It has been studied for its potential use in medicinal chemistry, organic synthesis, and biochemistry.
Scientific Research Applications
Anticonvulsant Activity : Some 4-aminobenzamides have been synthesized and evaluated for their anticonvulsant effects. For example, 4-amino-N-amylbenzamide showed significant potency against maximal electroshock seizures in mice, indicating the potential use of similar compounds in anticonvulsant drug development (Clark et al., 1984).
Bioreductive Potential in Cancer Therapy : A novel alkylaminoanthraquinone N-oxide, AQ4N, showed promise as a bioreductive drug for combination with radiotherapy. Upon reduction, AQ4N forms a stable DNA affinic cytotoxic compound, AQ4, demonstrating its potential in enhancing anti-tumor toxicity (McKeown et al., 1995).
Radiosensitization and Pharmacokinetics : Studies on 3-aminobenzamide derivatives, such as the fluorinated 3-ABA derivative, showed their potential as radiosensitizers that could be monitored in vivo via magnetic resonance imaging. These studies are crucial in understanding the biodistribution and pharmacokinetics of such compounds in therapeutic contexts (Brix et al., 2005).
Anti-inflammatory Applications : Derivatives of amino acids with specific structural modifications, such as N-[2-(5,5-dimethyl-1,3-dioxane-2-yl)ethyl]amino acids, have been synthesized and shown to possess significant anti-inflammatory activities. These findings suggest potential applications in developing new anti-inflammatory agents (Li et al., 2008).
properties
IUPAC Name |
2-amino-4,5-difluoro-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2O/c1-13(2)9(14)5-3-6(10)7(11)4-8(5)12/h3-4H,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFCPBAPFDHTTAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=C(C=C1N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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